Cas no 32768-14-2 (1-(ethylsulfanyl)-3-isocyanatopropane)

• Product Name: 1-(ethylsulfanyl)-3-isocyanatopropane
• CAS No: 32768-14-2
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 1457625
• PubChem ID: 21490449
• Update Time: 2025-04-20

1-(ethylsulfanyl)-3-isocyanatopropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-(ethylthio)-3-isocyanato-
• 1-(ethylsulfanyl)-3-isocyanatopropane
• SCHEMBL11854787
• HNDNSTNKVVXMBU-UHFFFAOYSA-N
• 3-ethylthiopropyl isocyanate
• EN300-1837687
• 32768-14-2

• Inchi： 1S/C6H11NOS/c1-2-9-5-3-4-7-6-8/h2-5H2,1H3
• InChI Key： HNDNSTNKVVXMBU-UHFFFAOYSA-N
• SMILES： S(CC)CCCN=C=O

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates